Cas no 80245-27-8 (1-Chloro-4-methyl-2-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-4-methyl-2-(trifluoromethyl)benzene
• CAS No: 80245-27-8
• MF: C₈H₆ClF₃
• MW: 194.581451892853
• CID: 890535
• PubChem ID: 11701195
• Update Time: 2025-04-19

1-Chloro-4-methyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-methyl-2-(trifluoromethyl)benzene
• 2-Chloro-5-Methylbenzotrifluoride
• AKOS006345691
• SCHEMBL167133
• DTXSID90470798
• FT-0691005
• 2-Chloro-4-methylbenzotrifluoride,97+%
• 80245-27-8
• FS-6320
• AVYYJKOBUUDCCH-UHFFFAOYSA-N
• IMPMIXZCWUYXMI-UHFFFAOYSA-N
• MFCD00035988
• 1-Chloro-4-methyl-2-(trifluoromethyl)benzene, 6-Chloro-alpha,alpha,alpha-trifluoro-m-xylene

• MDL： MFCD00035988
• Inchi： 1S/C8H6ClF3/c1-5-2-3-7(9)6(4-5)8(10,11)12/h2-4H,1H3
• InChI Key： CMXLWMLABMJODV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 194.0110124g/mol
• Monoisotopic Mass: 194.0110124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes